Cas no 4191-73-5 (Isopropyl Parahydroxybenzoate)

Isopropyl Parahydroxybenzoate Properties

Names and Identifiers

• Isopropyl 4-hydroxybenzoate
• 4-Hydroxybenzoic acid isopropyl ester
• Isopropyl 4-Hydroxybenzoate [for Biochemical Research]
• Isopropyl Paraben
• 1-methylethyl4-hydroxybenzoate
• 4-(1-Isopropoxyvinyl)phenol
• Isopropyl 4-Hydroxubenzoate
• Isopropyl cyanoacetate
• iso-propyl p-hydroxy benzoate
• ISOPROPYLHYDROXYBENZOATE
• ISOPROPYLPARA-HYDROXYBENZOATE
• p-Oxybenzoesaureisopropylester
• p-Hydroxybenzoic acid isopropyl ester
• Isopropyl p-hydroxybenzoate
• 4-Hydroxybenzoic acid 1-methylethyl ester
• Isopropylparaben
• propan-2-yl 4-hydroxybenzoate
• Benzoic acid, 4-hydroxy-, 1-methylethyl ester
• 1-Methylethyl 4-hydroxybenzoate
• Isopropyl-4-hydroxybenzoate
• p-Oxybenzoesaureisopropylester [German]
• A6EOX47QK0
• 1-Methylethyl-4-hydroxybenzoate
• CHE
• Isopropyl paraben
• Isopropyl Parahydroxybenzoate
• NS00002618
• Isopropylhydroxybenzoate
• C20343
• 1ST2539
• AKOS000319522
• Z53833637
• I0817
• STK345860
• CHEMBL2333962
• EINECS 224-069-3
• CS-W017207
• BDBM50428379
• 4-hydroxy-benzoic acid isopropyl ester
• 4-(1-isopropoxyvinyl)phenol
• MFCD00016468
• 4191-73-5
• UNII-A6EOX47QK0
• p-Hydroxybenzoic acid iso-propyl ester
• Q15426255
• SCHEMBL34494
• AC-34544
• Isopropyl 4-hydroxybenzoate, analytical reference material
• ISOPROPYL PARA HYDROXY BENZOATE
• isopropyl paraben
• 4-Hydroxybenzoic acid, 1-methylethyl ester
• AC-15526
• BENZOIC ACID, p-HYDROXY-, ISOPROPYL ESTER
• AS-11940
• BRN 2641564
• CHEBI:179285
• HY-W016491
• J-521566
• DTXSID3052858
• 4-Hydroxybenzoic acid-isopropyl ester
• DA-74580
• H0494
• EN300-31718
• +Expand

• MDL： MFCD00016468
• InChIKey： CMHMMKSPYOOVGI-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-7(2)13-10(12)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2641564

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241 g/mol
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5
• Molecular Weight: 180.20

Experimental Properties

• LogP: 1.95740
• PSA: 46.53000
• Refractive Index: 1.529
• Boiling Point: 160°C/5mmHg(lit.)
• Melting Point: 84.0 to 87.0 deg-C
• Flash Point: 120.4°C
• Solubility: Soluble in Chloroform, Ethyl Acetate.
• Color/Form: powder
• Solubility: Uncertain
• Density: 1.132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters